Cas no 34364-40-4 (Phosphoric acid,diphenyl 4-(phenylmethyl)phenyl ester (9CI))
34364-40-4 structure
Product Name:Phosphoric acid,diphenyl 4-(phenylmethyl)phenyl ester (9CI)
CAS No:34364-40-4
MF:C25H21O4P
MW:416.405607938766
CID:319710
PubChem ID:169598
Update Time:2025-04-19
Phosphoric acid,diphenyl 4-(phenylmethyl)phenyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Phosphoric acid,diphenyl 4-(phenylmethyl)phenyl ester (9CI)
- SCHEMBL9317333
- 34364-40-4
- 4-benzylphenyl diphenyl phosphate
- Phosphoric acid, diphenyl 4-(phenylmethyl)phenyl ester
- DTXSID00955905
-
- Inchi: 1S/C25H21O4P/c26-30(27-23-12-6-2-7-13-23,28-24-14-8-3-9-15-24)29-25-18-16-22(17-19-25)20-21-10-4-1-5-11-21/h1-19H,20H2
- InChI Key: DPPOWTTUJKSHNC-UHFFFAOYSA-N
- SMILES: P(=O)(OC1C=CC=CC=1)(OC1C=CC=CC=1)OC1C=CC(=CC=1)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 416.11783
- Monoisotopic Mass: 416.11774614g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 30
- Rotatable Bond Count: 8
- Complexity: 503
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.5
- Topological Polar Surface Area: 44.8Ų
Experimental Properties
- PSA: 44.76
Phosphoric acid,diphenyl 4-(phenylmethyl)phenyl ester (9CI) Related Literature
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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2. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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